Cas no 312926-99-1 (2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride)

• Product Name: 2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride
• CAS No: 312926-99-1
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 1070923
• PubChem ID: 3508040
• Update Time: 2025-10-30

2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Aminoethyl)thio]-N-(2,6-dimethylphenyl)-acetamide
• AKOS000266668
• 312926-99-1
• CBDivE_000872
• 2-((2-Aminoethyl)thio)-N-(2,6-dimethylphenyl)acetamide
• STK503751
• 2-[(2-aminoethyl)sulfanyl]-N-(2,6-dimethylphenyl)acetamide
• 2-[(2-aminoethyl)thio]-N-(2,6-dimethylphenyl)acetamide
• ALBB-006172
• 2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride

• MDL： MFCD00994183
• Inchi： 1S/C12H18N2OS/c1-9-4-3-5-10(2)12(9)14-11(15)8-16-7-6-13/h3-5H,6-8,13H2,1-2H3,(H,14,15)
• InChI Key： HIEZYOFTBHOECD-UHFFFAOYSA-N
• SMILES： S(CCN)CC(NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.4Ų

2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride

Research Brief on 2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride (CAS: 312926-99-1)

The compound 2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride (CAS: 312926-99-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thioether and amide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of ion channels and neurotransmitter systems. Recent studies have explored its pharmacological properties, synthesis pathways, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with sodium channels. Preliminary in vitro studies suggest that 2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride exhibits selective inhibition of certain sodium channel subtypes, which could have implications for the treatment of neurological disorders such as epilepsy and neuropathic pain. Researchers have employed patch-clamp electrophysiology to elucidate the mechanistic details of this interaction, revealing a dose-dependent blockade of channel activity. These findings are supported by molecular docking studies, which highlight the compound's affinity for specific binding sites on the channel protein.

In addition to its effects on ion channels, recent research has also explored the compound's potential as a modulator of neurotransmitter systems. Specifically, studies have investigated its impact on dopamine and serotonin receptors, with some evidence suggesting a role in the regulation of mood and cognition. Animal models have demonstrated that administration of 2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride leads to measurable changes in neurotransmitter levels, although the exact mechanisms remain under investigation. These findings open up new avenues for the development of novel psychotropic medications.

The synthesis and optimization of 2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of high-purity batches of the compound, which is critical for both preclinical and clinical studies. Researchers have reported improved yields and reduced side products through the use of novel catalysts and reaction conditions. Furthermore, structural analogs of the compound have been synthesized to explore structure-activity relationships, providing valuable insights into the molecular features that contribute to its pharmacological activity.

Despite these promising developments, challenges remain in the translation of 2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride from the laboratory to the clinic. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on pharmacokinetic and toxicological studies to ensure the compound's safety and efficacy in human trials. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-(2-Aminoethyl)thio-N-(2,6-dimethylphenyl)-acetamide hydrochloride (CAS: 312926-99-1) represents a compelling candidate for further investigation in the field of chemical biology and drug development. Its unique pharmacological profile and recent advancements in synthesis and characterization underscore its potential as a therapeutic agent. Continued research will be essential to fully understand its mechanisms of action and to overcome the challenges associated with its clinical application. This compound exemplifies the dynamic interplay between chemistry and biology in the pursuit of innovative medical solutions.